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Compound Name: 2-Isobutyl-4,5-dimethylthiazole

Cat. No.: B1594290

Prepared by: Senior Application Scientist, Gemini Division

Introduction and Molecular Profile

2-1sobutyl-4,5-dimethylthiazole (CAS No. 53498-32-1) is a sulfur-containing heterocyclic
organic compound that has carved a niche as a high-impact aroma chemical in the flavor and
fragrance industry.[1][2] Its unique and potent olfactory profile makes it a valuable tool for
perfumers seeking to impart specific, powerful, and diffusive notes into their creations. Thiazole
derivatives, in general, are recognized for their diverse aromatic characteristics and are found
in both natural products and synthetic compositions.[3][4]

This document serves as a comprehensive guide for researchers, perfumers, and formulation
scientists on the effective application of 2-lsobutyl-4,5-dimethylthiazole. It outlines its
olfactory properties, blending synergies, and detailed protocols for its evaluation and
incorporation into fragrance formulations.

Molecular and Physical Properties:
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Property

Value

Source

Chemical Name

4,5-dimethyl-2-(2-
methylpropyl)-1,3-thiazole

[5]

CAS Number 53498-32-1 [5][6]
Molecular Formula CoH1sNS [51[7]
Molecular Weight 169.29 g/mol [51[7]
Appearance Colorless to pale yellow liquid [6]

Density 0.967 g/mL @ 20°C [5]1[6]

Refractive Index

1.490 - 1.498 @ 20°C

[6]

Flash Point

23.89 °C (75.00 °F)

[6]

Olfactory Profile and Characteristics

2-Isobutyl-4,5-dimethylthiazole is renowned for its powerful and complex scent profile. It is

not typically used as a standalone note but as a potent modifier that can introduce unique and

memorable facets to a fragrance composition.

o Primary Notes: The dominant characteristics are intensely green, earthy, and nutty.[2][6] It

can evoke the aroma of the fleshy interior of green vegetables or the skin of a nut.[6]

o Subtle Nuances: Depending on the concentration and the surrounding notes, it can reveal

undertones of licorice, rose, and fennel.[6] Some perfumers also describe a tropical fruit

facet.[3]

» Classification: Due to its unique profile, it can be categorized within several odor families,

including Green, Gourmand, and Earthy.

Its high impact and diffusive nature mean that it must be used with precision, often at very low

concentrations (see Section 5). The material is sometimes referred to as "Geranium Thiazole,"

hinting at its utility in constructing floral and vegetative accords.[1][6]

Applications in Fragrance Composition
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The versatility of 2-Isobutyl-4,5-dimethylthiazole allows for its use across a wide spectrum of
fragrance applications, from fine perfumery to functional products like soaps and detergents.[9]
Thiazoles, in general, are valued for adding richness and complexity to fragrance compositions.
[10]

Key Roles in Perfumery:

Enhancing Green and Floral Notes: It is exceptionally effective in building realistic green
floral scents, particularly geranium, where it can amplify the leafy, slightly minty aspects of
the flower.

Creating Gourmand and Nutty Accords: In gourmand fragrances, it can be used to create
authentic nutty effects, such as pistachio or hazelnut.[11] When combined with pyrazines or
cocoa extracts, it can produce realistic praline or chocolate notes.[11]

Adding Tropical Fruit Effects: In trace amounts, it can lend a unique, slightly sulfurous
ripeness to tropical fruit accords like passionfruit or guava.

Boosting Diffusivity and Sillage: Due to its high odor impact, a small addition can significantly
lift the top and middle phases of a fragrance, increasing its projection and leaving a
memorable trail.

Blending Synergies:
With Pyrazines: Creates powerful roasted, nutty, and savory gourmand effects.

With lonones and Damascones: Enhances the fruity and floral facets of rose and violet
accords.

With Galbanum or Stemone: Builds intensely natural and sharp green, "snapped stem"
notes.

With Vanillin and Ethyl Maltol: Balances sweetness in gourmand compositions with a savory,
nutty counterpoint.

Protocols for Evaluation and Application
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The following protocols are designed to provide a systematic approach to working with this
potent material. Adherence to these steps will ensure consistent results and prevent
overpowering a fragrance blend.

Protocol 1: Olfactory Evaluation of Raw Material

Objective: To accurately assess the olfactory profile of 2-Isobutyl-4,5-dimethylthiazole at
various dilutions and time intervals.

Causality: High-impact materials like this thiazole derivative exhibit different facets at varying
concentrations. Evaluating at 10%, 1%, and 0.1% dilutions in an odorless solvent (like
Dipropylene Glycol - DPG or Ethanol) is critical to fully understand its character, from the harsh
top notes of the pure material to the subtler nuances that emerge upon dilution.

Materials:

2-1sobutyl-4,5-dimethylthiazole

o Dipropylene Glycol (DPG) or perfumer's alcohol

e Glass beakers and stirring rods

 Digital scale (4-decimal place)

e Volumetric flasks (10 mL)

o Perfumer's smelling strips

e Strip holder

Procedure:

e Prepare Dilutions: Accurately prepare 10%, 1%, and 0.1% (w/w) dilutions of the material in
DPG. For example, for a 10% dilution, weigh 1.0000g of the thiazole and add 9.0000g of
DPG.

« Initial Dip: Dip three separate smelling strips, one into each dilution. Label them clearly.
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e Time-Course Evaluation:

o T=0 min (Wet): Immediately smell each strip. Note the initial "top notes." The 10% solution
may appear harsh and overly chemical. The 1% and 0.1% solutions will reveal the more
characteristic green and nutty notes.

o T=5 min (Dry-Down): Re-evaluate. Observe the evolution of the scent as the most volatile
components evaporate.

o T=30 min (Heart): The core character of the material should be evident. This is the most
important evaluation point for understanding its role in the "heart" of a perfume.

o T=2 hr, 6 hr, 24 hr (Base): Continue to evaluate the strips to assess the material's
longevity and how its character changes over time. Thiazoles can have surprising tenacity.
[11]

o Record Observations: Use descriptive terms to document the scent profile at each stage for
all dilutions.

Protocol 2: Incorporation into a Fragrance Concentrate

Objective: To methodically incorporate 2-lsobutyl-4,5-dimethylthiazole into a test fragrance
formula to evaluate its effect.

Causality: Direct addition of the neat material to a complex formula can lead to "olfactory
shock," overpowering the blend. Working with a pre-made 1% or 0.1% dilution allows for
precise, drop-wise additions, providing granular control over the final accord. A simple floral or
gourmand base is used as a control to clearly perceive the thiazole's contribution.

Materials:

o Asimple, pre-compounded fragrance base (e.g., a basic rose accord or a simple
vanilla/coumarin base).

e 1% dilution of 2-Isobutyl-4,5-dimethylthiazole in DPG.

 Digital scale.
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e Glass vials (5 mL).

e Pipettes.

Procedure:

Establish Control: Weigh 2.0g of the fragrance base into a vial. This is your control sample.

» Trial 1 (0.01% Addition): Weigh 2.0g of the fragrance base into a new vial. Add 0.002g (2mg)
of the 1% dilution. This introduces the thiazole at approximately 0.01% of the concentrate.
Cap, shake well, and let it macerate for at least 24 hours.

o Trial 2 (0.05% Addition): Repeat step 2, but add 0.010g (10mg) of the 1% dilution. This
introduces the thiazole at approximately 0.05% of the concentrate.[6]

o Comparative Evaluation: After maceration, dip smelling strips into the control, Trial 1, and
Trial 2. Compare them side-by-side over a 24-hour period. Note how the thiazole modifies
the original base at different levels.
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Stability, Safety, and Regulatory Considerations

Stability:

o Chemical Stability: Thiazoles are generally stable heterocyclic compounds.[12] However, like
many fragrance materials, they should be stored in cool, dark conditions in tightly sealed
containers to prevent oxidation. The product is noted to be chemically stable if stored and
applied as directed.[13]

o Formulation Stability: When incorporating into product bases (e.g., lotions, soaps,
shampoos), it is crucial to conduct accelerated stability testing. Potential issues to monitor
include discoloration (especially in high pH systems like soap) and degradation of the
fragrance profile over time. The increased aromaticity of thiazoles compared to oxazoles
suggests greater stability.[12]

Safety:

o General: Fragrance materials are used in a wide variety of consumer products, and their
safety is paramount.[14] All fragrance ingredients should be handled in accordance with
good laboratory practices, including the use of appropriate personal protective equipment
(PPE).

e Regulatory: The use of fragrance ingredients in cosmetic products is self-regulated by the
International Fragrance Association (IFRA) Code of Practice.[15] Perfumers must ensure
that the final concentration of any restricted material does not exceed the limits set by the
current IFRA standards for the specific product category (e.g., skin cream, fine fragrance,
soap). It is the responsibility of the formulator to consult the latest IFRA guidelines for 2-
Isobutyl-4,5-dimethylthiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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